Cas no 118516-13-5 (2,3,6,7-tetrachloro-9H-xanthene)

• Product Name: 2,3,6,7-tetrachloro-9H-xanthene
• CAS No: 118516-13-5
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 2615827
• PubChem ID: 15820859
• Update Time: 2025-07-19

2,3,6,7-tetrachloro-9H-xanthene Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-tetrachloro-9H-xanthene
• DTXSID20578610
• SCHEMBL14301064
• 118516-13-5

• Inchi： 1S/C13H6Cl4O/c14-8-2-6-1-7-3-9(15)11(17)5-13(7)18-12(6)4-10(8)16/h2-5H,1H2
• InChI Key： SZCDKQUIJKNATR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)CC1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.914325g/mol
• Monoisotopic Mass: 317.917276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 2,3,6,7-tetrachloro-9H-xanthene

Introduction to 2,3,6,7-tetrachloro-9H-xanthene (CAS No. 118516-13-5)

2,3,6,7-tetrachloro-9H-xanthene, identified by the Chemical Abstracts Service Number (CAS No.) 118516-13-5, is a halogenated xanthene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the xanthene family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 2,3,6,7-tetrachloro-9H-xanthene, particularly its chlorine substituents at the 2, 3, 6, and 7 positions, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The xanthene core is a fused bicyclic system consisting of a benzene ring and a pyran ring, with a nitrogen atom at the 9-position. The introduction of chlorine atoms at specific positions on the xanthene ring enhances its reactivity and interaction with biological targets. This modification makes 2,3,6,7-tetrachloro-9H-xanthene a valuable scaffold for designing novel bioactive molecules. The compound’s ability to undergo various chemical transformations allows researchers to explore its potential in drug discovery and development.

In recent years, halogenated xanthenes have been studied extensively due to their remarkable pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The chlorine atoms in 2,3,6,7-tetrachloro-9H-xanthene not only enhance its lipophilicity but also participate in hydrogen bonding and hydrophobic interactions with biological targets. This dual functionality makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2,3,6,7-tetrachloro-9H-xanthene is its potential application in the development of photosensitizers for photodynamic therapy (PDT). PDT is a therapeutic modality that uses light-sensitive agents to induce oxidative damage in target cells. The xanthene derivatives are known for their strong absorption in the visible light spectrum and their ability to generate reactive oxygen species upon irradiation. The presence of chlorine atoms may further enhance the photophysical properties of 2,3,6,7-tetrachloro-9H-xanthene, making it an effective photosensitizer.

Recent studies have also explored the use of 2,3,6,7-tetrachloro-9H-xanthene as a fluorescent probe in cellular imaging. Fluorescent probes are essential tools for visualizing biological processes in real-time. The compound’s ability to emit light upon excitation makes it suitable for use in flow cytometry and fluorescence microscopy. Researchers have utilized 2,3,6,7-tetrachloro-9H-xanthene to study various cellular events such as cell proliferation, apoptosis, and drug delivery.

The synthesis of 2,3,6,7-tetrachloro-9H-xanthene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of chlorine atoms at specific positions on the xanthene ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired structure efficiently.

The pharmacokinetic properties of 2,3,6,7-tetrachloro-9H-xanthene are also of great interest. Understanding how the compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for evaluating its therapeutic potential. Preclinical studies have shown that halogenated xanthenes exhibit moderate bioavailability and rapid clearance from the body. These findings provide valuable insights into optimizing dosing regimens and improving drug delivery systems.

In conclusion,2，3，6，7-tetrachloro-9H-xanthene (CAS No. 118516-13-5) is a versatile halogenated xanthene derivative with significant potential in pharmaceutical research。 Its unique structural features make it an attractive scaffold for designing novel bioactive molecules，particularly in the areas of photodynamic therapy and cellular imaging。 Further research is needed to fully elucidate its biological activities and therapeutic applications。 As our understanding of this compound grows，we can expect to see more innovative uses emerge in the field of chemical biology。